Cas no 76569-40-9 (PHLOROBUTYROPHENONE TRIMETHYL ETHER)

• Product Name: PHLOROBUTYROPHENONE TRIMETHYL ETHER
• CAS No: 76569-40-9
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1785645
• PubChem ID: 12626042
• Update Time: 2025-04-21

PHLOROBUTYROPHENONE TRIMETHYL ETHER Chemical and Physical Properties

Names and Identifiers

• PHLOROBUTYROPHENONE TRIMETHYL ETHER
• 1-(2,4,6-trimethoxyphenyl)butan-1-one
• 76569-40-9
• DTXSID60504812
• 1-(2,4,6-trimethoxyphenyl) butan-1-one
• SCHEMBL4727216
• 1-(2,4,6-Trimethoxy-phenyl)-butan-1-one

• Inchi： 1S/C13H18O4/c1-5-6-10(14)13-11(16-3)7-9(15-2)8-12(13)17-4/h7-8H,5-6H2,1-4H3
• InChI Key： ZHULVYHYRRXJIA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(CCC)=O)OC)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones